Cas no 2060046-52-6 (N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine)

• Product Name: N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine
• CAS No: 2060046-52-6
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• MDL: MFCD30488750
• CID: 5154030
• PubChem ID: 125449366
• Update Time: 2025-08-01

N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(2-fluoro-5-methoxyphenyl)-
• N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine

• MDL： MFCD30488750
• Inchi： 1S/C10H10FN3O/c1-15-8-2-3-9(11)10(4-8)14-7-5-12-13-6-7/h2-6,14H,1H3,(H,12,13)
• InChI Key： CITJARHPXZMEEK-UHFFFAOYSA-N
• SMILES： N1C=C(NC2=CC(OC)=CC=C2F)C=N1

Additional information on N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine

N-(2-Fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine: A Comprehensive Overview

N-(2-Fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine (CAS No. 2060046-52-6) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique chemical structure, has garnered significant attention due to its potential applications in various biological and pharmaceutical contexts. This article aims to provide a detailed overview of N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine, including its chemical properties, biological activities, and recent research advancements.

Chemical Structure and Properties: N-(2-Fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine is a small molecule with a molecular formula of C₁₁H₁₁FN₃O and a molecular weight of 228.23 g/mol. The compound features a pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of a fluoro substituent at the 2-position and a methoxy group at the 5-position of the phenyl ring imparts unique chemical and biological properties to this molecule. These functional groups contribute to the compound's solubility, stability, and interaction with biological targets.

Biological Activities: Recent studies have highlighted the diverse biological activities of N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. Additionally, N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine has been found to modulate the activity of G protein-coupled receptors (GPCRs), making it a valuable tool for investigating receptor-ligand interactions and developing novel therapeutics.

Pharmacological Studies: Preclinical studies have demonstrated the pharmacological potential of N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine. In vitro assays have shown that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. Furthermore, in vivo studies using animal models have confirmed its antitumor efficacy and safety profile. These findings suggest that N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine could be a promising candidate for further development as an anticancer agent.

Clinical Applications: While still in the early stages of development, N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine shows promise for several clinical applications. Its ability to target specific enzymes and receptors makes it a potential therapeutic option for treating diseases such as cancer, inflammation, and neurodegenerative disorders. Ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects, with preliminary results indicating favorable outcomes.

Synthetic Routes: The synthesis of N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 2-fluoro-5-methoxyaniline with an appropriate pyrazole derivative under controlled conditions. Various catalysts and solvents have been explored to enhance the efficiency of this process. The choice of synthetic method can significantly impact the overall yield and purity of the final product, making it an important consideration for large-scale production.

Safety and Toxicology: Safety assessments are crucial for any potential therapeutic agent. Preclinical toxicology studies have indicated that N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine exhibits low toxicity at therapeutic doses. However, as with any new compound, thorough safety evaluations are necessary to ensure its safe use in clinical settings. Ongoing research is focused on identifying any potential side effects or long-term health impacts associated with prolonged exposure to this compound.

FUTURE DIRECTIONS: The future outlook for N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine is promising. Continued research efforts aim to further elucidate its mechanism of action, optimize its pharmacological properties, and explore new therapeutic applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate these efforts, potentially leading to the discovery of more potent and selective derivatives.

In conclusion, N-(2-fluoro-5-methoxyphenyl)-1H-pyrazol-4-amine (CAS No. 2060046-52-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions.